(E)-2-bromo-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide

• IUPAC Name: 2-bromo-N-(3-ethyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C16H13BrN2OS/c1-2-19-13-9-5-6-10-14(13)21-16(19)18-15(20)11-7-3-4-8-12(11)17/h3-10H,2H2,1H3
• InChI Key: MTRKRQOKFFZMQB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2SC1=NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C16H13BrN2OS
• Molecular Weight: 361.3 g/mol

Description

(E)-2-bromo-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide, also known as BTEB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BTEB is a heterocyclic compound that contains a benzothiazole ring and a benzamide moiety.

Scientific Research Applications

Synthesis and Characterization

• Microwave promoted synthesis of N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, including compounds related to (E)-2-bromo-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide, demonstrates an efficient, cleaner, and faster method for synthesis using microwave irradiation in a solvent-free medium (Saeed, 2009).

Anticancer Applications

• Research into benzothiazole derivatives, closely related to the (E)-2-bromo-N-(3-ethylbenzo[d]thiazol-2(3H)-ylidene)benzamide, indicates their potential as anticancer agents. These compounds have shown promise in targeting various cancer cell lines, suggesting their relevance in cancer treatment (Osmaniye et al., 2018).

Antifungal and Antibacterial Properties

• Some derivatives of benzothiazole, similar to the chemical , have been synthesized and shown potential as antifungal and antibacterial agents. This highlights their importance in developing new treatments against infectious diseases (Narayana et al., 2004).

Photodynamic Therapy

• The use of certain benzothiazole derivatives in photodynamic therapy, particularly for cancer treatment, has been explored. These compounds exhibit good fluorescence properties and high singlet oxygen quantum yield, making them suitable for Type II photosensitizers in cancer treatment (Pişkin et al., 2020).

Molecular Interaction Studies

• Thiazolides, a class related to the compound of interest, demonstrate interaction with certain enzymes in tumor cells, indicating a potential pathway for inducing apoptosis in cancer treatment. This highlights the compound's relevance in understanding cancer cell death mechanisms (Brockmann et al., 2014).

Sensor Development

• Benzothiazole derivatives have been utilized in developing fluorescent sensors for detecting metal ions like Al3+ and Zn2+. This application is crucial in various fields, including environmental monitoring and biological studies (Suman et al., 2019).